Cas no 14756-75-3 (Thieno[2,3-b]thiophene-2-carboxylic acid)

• Product Name: Thieno[2,3-b]thiophene-2-carboxylic acid
• CAS No: 14756-75-3
• MF: C₇H₄O₂S₂
• MW: 184.235459327698
• MDL: MFCD00111552
• CID: 135833
• PubChem ID: 2739591
• Update Time: 2025-07-02

Thieno[2,3-b]thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-b]thiophene-2-carboxylic acid
• thieno[2,3-b]thiophene-5-carboxylic acid
• 2-Thieno[2,3-b]thiophenecarboxylic acid
• AKOS006229467
• J-524928
• 2-CHLORO-4-(METHYLSULFONYL)-OXO-1-CYCLOHEXEN-1-YLBENZOICACID
• Thieno[2,3-b]thiophene-2-carboxylicacid
• E78347
• Thieno[2,3-b] thiophene-2-carboxylic acid
• CS-0217179
• JXHSGSLIUHNKRC-UHFFFAOYSA-N
• A884422
• thieno[2,3-b]thiophene-2-carboxylic acid, AldrichCPR
• MFCD00111552
• SCHEMBL1761579
• EN300-702736
• FT-0758653
• BS-49278
• Z1198150636
• 14756-75-3
• DTXSID10372321

• MDL： MFCD00111552
• Inchi： 1S/C7H4O2S2/c8-6(9)5-3-4-1-2-10-7(4)11-5/h1-3H,(H,8,9)
• InChI Key： JXHSGSLIUHNKRC-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2C=CSC1=2

Computed Properties

• Exact Mass: 183.96500
• Monoisotopic Mass: 183.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.8A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.601±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 249 ºC (ethanol )
• Boiling Point: 389.5°Cat760mmHg
• Flash Point: 189.4°C
• Refractive Index: 1.77
• Solubility: Slightly soluble (1.8 g/l) (25 º C),
• PSA: 93.78000
• LogP: 2.66100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienothiophenes

Additional information on Thieno[2,3-b]thiophene-2-carboxylic acid

Research Brief on Thieno[2,3-b]thiophene-2-carboxylic acid (CAS: 14756-75-3): Recent Advances and Applications

Thieno[2,3-b]thiophene-2-carboxylic acid (CAS: 14756-75-3) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile building block in medicinal chemistry, particularly in the development of novel drug candidates targeting various diseases. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery.

One of the key advancements in the study of Thieno[2,3-b]thiophene-2-carboxylic acid is its application in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a scaffold for designing potent kinase inhibitors, which showed promising activity against cancer cell lines. The researchers utilized a structure-activity relationship (SAR) approach to optimize the compound's binding affinity, leading to the identification of derivatives with improved pharmacokinetic properties. These findings highlight the compound's potential as a starting point for developing targeted cancer therapies.

In addition to its role in oncology, Thieno[2,3-b]thiophene-2-carboxylic acid has been investigated for its antimicrobial properties. A recent preprint on bioRxiv reported that derivatives of this compound exhibited broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for novel antibiotics. Further in vivo studies are underway to evaluate its efficacy and safety in animal models.

The compound's unique electronic properties have also made it a subject of interest in materials science. A 2022 publication in Advanced Materials detailed its use as a precursor for organic semiconductors, where its conjugated system facilitated efficient charge transport. This dual applicability in both biomedical and materials science underscores the versatility of Thieno[2,3-b]thiophene-2-carboxylic acid and its potential to bridge gaps between disciplines.

Despite these promising developments, challenges remain in the large-scale synthesis and formulation of Thieno[2,3-b]thiophene-2-carboxylic acid. A recent review in Organic Process Research & Development highlighted the need for greener synthetic routes to improve yield and reduce environmental impact. Researchers are exploring catalytic methods and continuous flow chemistry as potential solutions to these challenges, which could pave the way for broader industrial adoption.

In conclusion, Thieno[2,3-b]thiophene-2-carboxylic acid (CAS: 14756-75-3) continues to be a compound of significant interest in multiple research domains. Its applications in drug discovery, antimicrobial development, and materials science demonstrate its broad utility, while ongoing studies aim to address remaining challenges in synthesis and scalability. As research progresses, this compound is poised to play an increasingly important role in the development of next-generation therapeutics and functional materials.